An In-Depth Technical Guide to Bis(2-ethylhexyl) sebacate: Properties, Applications, and Experimental Protocols for Pharmaceutical Research
An In-Depth Technical Guide to Bis(2-ethylhexyl) sebacate: Properties, Applications, and Experimental Protocols for Pharmaceutical Research
This guide provides a comprehensive technical overview of Bis(2-ethylhexyl) sebacate (BEHS), a versatile diester with significant applications in the pharmaceutical sciences. Intended for researchers, scientists, and professionals in drug development, this document delves into the core physicochemical properties of BEHS, its molecular structure, and its functional roles as a plasticizer and formulation excipient. The causality behind its selection in various applications is explained, supported by detailed experimental protocols and authoritative references.
Core Properties and Molecular Structure of Bis(2-ethylhexyl) sebacate
Bis(2-ethylhexyl) sebacate, identified by the CAS number 122-62-3 , is the diester of sebacic acid and 2-ethylhexanol.[1] It is also commonly known by its synonyms, Di(2-ethylhexyl) sebacate (DEHS) and Dioctyl sebacate (DOS).
Molecular Identity and Physicochemical Characteristics
The fundamental identifiers and key physical and chemical properties of BEHS are summarized in the table below, providing a foundational understanding of its behavior in various systems.
| Property | Value |
| CAS Number | 122-62-3 |
| Molecular Formula | C₂₆H₅₀O₄ |
| Molecular Weight | 426.67 g/mol |
| Appearance | Colorless to pale yellow, viscous liquid |
| Boiling Point | 212 °C at 1 mmHg |
| Melting Point | -55 °C |
| Density | 0.914 g/mL at 25 °C |
| Refractive Index | n20/D 1.450 |
| Solubility | Insoluble in water; soluble in many organic solvents |
Molecular Structure and its Implications
The molecular structure of BEHS is central to its functionality, particularly its efficacy as a plasticizer. It consists of a central ten-carbon dicarboxylic acid (sebacic acid) esterified with two branched eight-carbon 2-ethylhexyl alcohol moieties.
Caption: Molecular structure of Bis(2-ethylhexyl) sebacate.
The long, flexible aliphatic chain of the sebacic acid core, combined with the branched nature of the 2-ethylhexyl groups, imparts a high degree of steric hindrance. This structure prevents the close packing of polymer chains, thereby increasing their free volume and flexibility, which is the fundamental mechanism of plasticization.[2]
Applications in Pharmaceutical Formulations and Medical Devices
BEHS is a preferred excipient in various pharmaceutical applications due to its excellent plasticizing efficiency, low volatility, and favorable safety profile.
Plasticizer for Polyvinyl Chloride (PVC) in Medical Devices and Packaging
BEHS is extensively used as a plasticizer for PVC, a common material for medical devices such as intravenous (IV) bags, tubing, and catheters, as well as in pharmaceutical packaging.[2] The addition of BEHS to PVC imparts the necessary flexibility and durability to these products.
Causality: The selection of BEHS over other plasticizers, such as some phthalates, is driven by its lower migration potential and better toxicological profile.[3] Concerns over the leaching of plasticizers from medical devices into drug formulations and, subsequently, into patients have led to the increased use of non-phthalate plasticizers like BEHS.
A critical aspect of ensuring the safety of plasticized medical devices is the assessment of extractables and leachables. The following protocol outlines a general procedure for such a study.
Objective: To identify and quantify chemical entities that may migrate from BEHS-plasticized PVC under simulated use conditions.
Materials:
-
BEHS-plasticized PVC material
-
Extraction solvents (e.g., water, ethanol/water mixtures, hexane)
-
Analytical instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS)
Procedure:
-
Sample Preparation: Cut the PVC material into standardized pieces to ensure a consistent surface area-to-volume ratio.
-
Extraction:
-
Place the PVC samples in sealed extraction vessels with the chosen solvent.
-
Perform extraction under exaggerated conditions (e.g., elevated temperature, prolonged duration) to generate a comprehensive profile of potential leachables. Common extraction techniques include reflux, Soxhlet, and sonication.[4]
-
-
Analysis of Extracts:
-
Analyze the extracts using GC-MS for volatile and semi-volatile compounds and LC-MS for non-volatile compounds.
-
Identify and quantify the extracted compounds, including BEHS itself, any degradation products, and other additives from the PVC formulation.
-
-
Leachables Study:
-
Conduct a separate study under normal use conditions, where the PVC material is in contact with the actual drug product or a simulating solvent system.
-
Analyze the drug product or simulant at various time points to determine the concentration of any leached substances.
-
-
Toxicological Risk Assessment: Evaluate the identified leachables for their potential toxicity to ensure patient safety.
Caption: Workflow for Extractables and Leachables Testing.
Formulation of Polymer Films for Drug Delivery
BEHS is employed as a plasticizer in the formulation of polymer films for transdermal and oral drug delivery systems. It enhances the flexibility and mechanical properties of the films, which is crucial for their application and patient comfort.
Causality: The choice of plasticizer significantly impacts the drug release profile from a polymer matrix. BEHS, being hydrophobic, can modulate the release of both hydrophilic and lipophilic drugs. Its compatibility with various pharmaceutical polymers, such as ethyl cellulose, makes it a versatile choice.
Objective: To formulate and characterize an ethyl cellulose-based transdermal patch plasticized with BEHS for the sustained release of a model drug.
Materials:
-
Ethyl cellulose
-
Bis(2-ethylhexyl) sebacate (BEHS)
-
Model drug (e.g., ketoprofen)
-
Solvent (e.g., ethanol, ethyl acetate)
-
Backing membrane
-
Release liner
Procedure:
-
Polymer Solution Preparation: Dissolve a specific amount of ethyl cellulose in the chosen solvent with continuous stirring.
-
Incorporation of Plasticizer and Drug: Add the calculated amount of BEHS and the model drug to the polymer solution and stir until a homogenous mixture is obtained.
-
Casting: Pour the solution onto a release liner placed on a flat surface and spread it evenly to a desired thickness using a film applicator.
-
Drying: Allow the solvent to evaporate at room temperature, followed by drying in an oven at a controlled temperature (e.g., 40-60 °C) to remove residual solvent.
-
Lamination: Laminate the dried drug-in-adhesive matrix with a backing membrane.
-
Characterization:
-
Physical Evaluation: Assess the patch for thickness, weight uniformity, folding endurance, and surface pH.
-
Drug Content: Determine the drug content uniformity in the patches.
-
In Vitro Drug Release: Perform in vitro drug release studies using a Franz diffusion cell with a suitable receptor medium.
-
Caption: Flowchart for the fabrication and evaluation of a transdermal patch.
Component of Ion-Selective Electrodes for Pharmaceutical Analysis
BEHS serves as a solvent mediator (plasticizer) in the fabrication of polyvinyl chloride (PVC) membrane-based ion-selective electrodes (ISEs).[5] These sensors are valuable tools for the potentiometric determination of various drug ions in pharmaceutical formulations and biological fluids.
Causality: The plasticizer in an ISE membrane plays a crucial role in dissolving the ionophore and the ion-exchanger, and it influences the dielectric constant of the membrane, which in turn affects the electrode's selectivity and sensitivity.[5] BEHS is often chosen for its high lipophilicity, which ensures the retention of the membrane components and minimizes their leaching into the sample solution.
Objective: To construct a PVC membrane ISE for the determination of a specific drug cation (e.g., pinaverium bromide) using BEHS as a plasticizer.
Materials:
-
High molecular weight PVC powder
-
Bis(2-ethylhexyl) sebacate (BEHS)
-
Ionophore (specific for the target drug)
-
Ionic additive (e.g., potassium tetrakis(p-chlorophenyl)borate)
-
Tetrahydrofuran (THF)
-
Ag/AgCl reference electrode
Procedure:
-
Membrane Cocktail Preparation:
-
Accurately weigh the required amounts of PVC, BEHS, ionophore, and ionic additive. A typical ratio might be 33% PVC, 66% BEHS, and 1% ionophore/additive by weight.
-
Dissolve the components in a minimal amount of THF to form a homogenous, viscous solution.
-
-
Membrane Casting:
-
Pour the cocktail into a glass ring placed on a clean glass plate.
-
Allow the THF to evaporate slowly at room temperature for at least 24 hours to form a transparent membrane.
-
-
Electrode Assembly:
-
Cut a small disc from the membrane and mount it onto the end of a PVC electrode body.
-
Fill the electrode body with an internal filling solution containing a known concentration of the target drug and a reference salt (e.g., KCl).
-
Insert an internal Ag/AgCl reference electrode into the filling solution.
-
-
Conditioning and Calibration:
-
Condition the electrode by soaking it in a solution of the target drug for several hours.
-
Calibrate the electrode by measuring the potential in a series of standard solutions of the drug and plotting the potential versus the logarithm of the drug concentration.
-
Safety and Biocompatibility
BEHS is generally considered to have low acute toxicity.[6] However, a thorough evaluation of its biocompatibility is essential for its use in pharmaceutical and medical applications.
In Vitro and In Vivo Studies:
-
Cytotoxicity: In vitro cytotoxicity tests (e.g., ISO 10993-5) are performed to assess the potential of a material to cause cell damage.[1][7]
-
Sensitization and Irritation: These tests (e.g., ISO 10993-10) evaluate the potential of a material to cause allergic reactions or skin irritation.[1]
-
Systemic Toxicity: In vivo studies are conducted to assess the potential for systemic toxic effects following exposure to the material.[1]
Available data suggest that BEHS is not a skin sensitizer and has a low potential for irritation.[6] Long-term exposure studies in animals have not shown significant adverse reproductive or developmental effects at relevant doses.[8]
Conclusion
Bis(2-ethylhexyl) sebacate is a well-characterized and versatile excipient with a proven track record in pharmaceutical and medical applications. Its favorable physicochemical properties, particularly its efficacy as a plasticizer, combined with a good safety profile, make it a valuable component in the formulation of medical devices, drug delivery systems, and analytical sensors. The experimental protocols outlined in this guide provide a practical framework for researchers and scientists to effectively utilize and evaluate BEHS in their development work. As with any excipient, a thorough understanding of its properties and a rigorous evaluation of its performance and safety in the final formulation are paramount.
References
- Santa Cruz Biotechnology. (n.d.). Bis(2-ethylhexyl) sebacate.
- Santa Cruz Biotechnology. (n.d.). Bis(2-ethylhexyl) sebacate.
-
PubMed. (2011). Influence of formulation and process parameters on the release characteristics of ethylcellulose sustained-release mini-matrices produced by hot-melt extrusion. Retrieved from [Link]
-
Eurofins. (2024). Extractables & Leachables Testing | Pharmaceutical Packaging. Retrieved from [Link]
-
Lab Manager. (2023). The Importance of Extractables and Leachables Analysis of Pharmaceutical Products. Retrieved from [Link]
-
Contract Pharma. (2005). Leachables & Extractables Testing. Retrieved from [Link]
-
PubMed. (2011). Development of a method of clozapine dosage by selective electrode to the iodides. Retrieved from [Link]
-
Neliti. (2022). Recent advancements in transdermal patches: Literature review. Retrieved from [Link]
-
ResearchGate. (2015). Formulation and Evaluation of Amlodipine Transdermal Patches using Ethyl Cellulose. Retrieved from [Link]
-
EBI. (n.d.). Testing Methods: A Comprehensive Look at In Vitro and In Vivo Approaches. Retrieved from [Link]
-
MDPI. (2023). Formulation and Characterization of Ethyl Cellulose-Based Patches Containing Curcumin-Chitosan Nanoparticles for the Possible Management of Inflammation via Skin Delivery. Retrieved from [Link]
-
ResearchGate. (2023). Formulation and Characterization of Ethyl Cellulose-Based Patches Containing Curcumin-Chitosan Nanoparticles for the Possible Management of Inflammation via Skin Delivery. Retrieved from [Link]
-
Spectroscopy Online. (2020). Extractable and Leachable Testing for Pharmaceutical Packaging, Finished Pharmaceutical Products, and Medical Devices: An Analytical Perspective. Retrieved from [Link]
-
Hallstar. (n.d.). Di-2-Ethylhexyl Sebacate (DOS): A Very Versatile, Low-Temperature Ester. Retrieved from [Link]
-
ResearchGate. (2021). Preparation of Cu-PVC membrane electrochemical membrane sensor based on β-Cyclodextrin. Retrieved from [Link]
-
International Journal of Engineering Research and General Science. (2015). Novel PVC Membrane Sensors for Pinaverium Bromide Determination in Pharmaceutical Formulation and Human Urine. Retrieved from [Link]
-
International Journal of Electrochemical Science. (2008). Novel PVC Membrane Based Alizarin Sensor and its application; Determination of Vanadium, Zirconium and Molybdenum. Retrieved from [Link]
-
History of Medicine. (2023). Preparation and analysis of PVC-Membrane Potentiometric diazepam-Selective Sensor Based on Molecular Imprinted Polymer. Retrieved from [Link]
-
SpringerLink. (2024). The “Big Three” in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet?. Retrieved from [Link]
-
TÜV SÜD. (n.d.). Biocompatibility Testing for Medical Devices (ISO 10993). Retrieved from [Link]
Sources
- 1. tuvsud.com [tuvsud.com]
- 2. researchgate.net [researchgate.net]
- 3. pnrsolution.org [pnrsolution.org]
- 4. Extractables & Leachables Testing | Pharmaceutical Packaging [eurofins.com]
- 5. historymedjournal.com [historymedjournal.com]
- 6. Extractables and Leachables Testing [intertek.com]
- 7. The “Big Three” in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet? - PMC [pmc.ncbi.nlm.nih.gov]
- 8. datasheets.scbt.com [datasheets.scbt.com]
